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Compound of Interest

Compound Name:
2,3-Dichloro-5-

(chloromethyl)pyridine

Cat. No.: B1311800 Get Quote

An In-depth Technical Guide to 2,3-Dichloro-5-
(chloromethyl)pyridine
This technical guide provides a comprehensive overview of the chemical structure,

nomenclature, and available technical data for 2,3-Dichloro-5-(chloromethyl)pyridine. It is

intended for researchers, scientists, and professionals in the field of drug development and

agrochemical synthesis. While in-depth experimental data for this specific compound is limited

in publicly accessible literature, this guide contextualizes its significance as a chemical

intermediate and outlines a relevant synthetic pathway.

Chemical Structure and IUPAC Name
2,3-Dichloro-5-(chloromethyl)pyridine is a halogenated pyridine derivative. The pyridine ring

is substituted with two chlorine atoms at the 2nd and 3rd positions, and a chloromethyl group at

the 5th position.

The systematic IUPAC (International Union of Pure and Applied Chemistry) name for this

compound is 2,3-dichloro-5-(chloromethyl)pyridine.[1]

Chemical Structure:

(A 2D representation of the chemical structure)
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Physicochemical and Identification Data
Detailed experimental physicochemical data for 2,3-Dichloro-5-(chloromethyl)pyridine is not

widely reported. However, key identification and basic molecular properties have been

compiled in the table below. Much of the available literature rapidly transitions to its role as a

precursor in more complex syntheses.[2][3]

Property Value Source

Molecular Formula C₆H₄Cl₃N [1][4][5]

Molecular Weight 196.46 g/mol [1][4]

CAS Number 54127-31-0 [1][4][5][6]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Solubility Soluble in organic solvents [1]

SMILES C(Cl)C=1C=C(Cl)C(Cl)=NC1 [1]

InChI Key
XJCSQVBPRZIYPY-

UHFFFAOYSA-N
[1]

Role in Chemical Synthesis
2,3-Dichloro-5-(chloromethyl)pyridine is a valuable intermediate in the synthesis of various

agrochemicals.[1] It is often utilized as a building block for more complex molecules,

particularly in the production of pesticides. A notable synthetic pathway involves its precursor,

2-chloro-5-(chloromethyl)pyridine, in the multi-step synthesis of 2,3-dichloro-5-

(trifluoromethyl)pyridine, a key intermediate for several commercial crop-protection products.[2]

[3][7]

The following diagram illustrates a key synthetic pathway involving the precursor to 2,3-
Dichloro-5-(chloromethyl)pyridine, leading to the formation of 2,3-dichloro-5-

(trifluoromethyl)pyridine.
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2-Chloro-5-(chloromethyl)pyridine

Chlorination

2-Chloro-5-(trichloromethyl)pyridine

Ring Chlorination
(SbCl3 catalyst)

2,3-Dichloro-5-(trichloromethyl)pyridine

Fluorination
(HF)

2,3-Dichloro-5-(trifluoromethyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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